Cas no 1914-59-6 ((3E)-2-oxo-4-phenylbut-3-enoic acid)
1914-59-6 structure
Product Name:(3E)-2-oxo-4-phenylbut-3-enoic acid
CAS No:1914-59-6
MF:C10H8O3
MW:176.168723106384
CID:1385001
PubChem ID:5356206
Update Time:2025-04-20
(3E)-2-oxo-4-phenylbut-3-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoic acid, 2-oxo-4-phenyl-, (E)-
- (E)-2-oxo-4-phenyl-3-butenoic acid
- (E)-2-oxo-4-phenylbut-3-enoic acid
- (E)-benzylidene pyruvic acid
- 2-oxo-4-phenyl-3-butenoic acid
- acide E-benzylidenepyruvique
- trans-benzylidenepyruvic acid
- (3E)-2-oxo-4-phenylbut-3-enoic acid
- (3E)-2-Oxo-4-phenyl-3-butenoic acid #
- 1914-59-6
- DTXSID40901608
- NSC-53200
- NSC53200
- AKOS005256778
- 2-oxo-4-phenylbut-3-enoicacid
- 17451-19-3
- G69753
- SCHEMBL1620754
- MFCD00196835
- 2-oxo-4-phenylbut-3-enoic acid
- 3-Butenoic acid, 2-oxo-4-phenyl-, (3E)-
- A904197
- 3-Butenoic acid, 2-oxo-4-phenyl-
- EN300-1608872
- SCHEMBL1620755
- (E)-2-oxo-4-phenyl-but-3-enoic acid
- 2-Oxo-4-phenyl-but-3-enoic acid
- NoName_741
- CS-0235779
- G85787
-
- Inchi: 1S/C10H8O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+
- InChI Key: YQOUMBVFEWZLME-VOTSOKGWSA-N
- SMILES: O=C(C(=O)O)/C=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 176.04700
- Monoisotopic Mass: 176.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 1.35350
(3E)-2-oxo-4-phenylbut-3-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1608872-0.05g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 0.05g |
$58.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-0.1g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 0.1g |
$87.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-0.25g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 0.25g |
$124.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-0.5g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 0.5g |
$195.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-1.0g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 1g |
$250.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-2.5g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 2.5g |
$595.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-5.0g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 5g |
$1171.0 | 2023-05-26 | ||
| Enamine | EN300-1608872-10.0g |
(3E)-2-oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 10g |
$2228.0 | 2023-05-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306449-50mg |
(3e)-2-Oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 98% | 50mg |
¥1252 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306449-100mg |
(3e)-2-Oxo-4-phenylbut-3-enoic acid |
1914-59-6 | 98% | 100mg |
¥462 | 2023-04-15 |
(3E)-2-oxo-4-phenylbut-3-enoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
1914-59-6 ((3E)-2-oxo-4-phenylbut-3-enoic acid) Related Products
- 17451-19-3(2-Oxo-4-phenylbut-3-enoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk